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Compound of Interest

Compound Name: A-205

Cat. No.: B1598307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A-205, also known as AG-205, is a potent and selective inhibitor of the progesterone receptor

membrane component 1 (PGRMC1).[1][2] PGRMC1 is implicated in various cellular processes,

including sterol synthesis, cell cycle progression, and neuronal signaling pathways.[1] As an

inhibitor, AG-205 is a valuable tool for studying the physiological and pathological roles of

PGRMC1. For instance, it has been shown to induce genes involved in sterol synthesis and to

prevent neuronal resistance to hypoxia-ischemia by modulating NF-kB and BDNF/PI3K/AKT

signaling pathways.[1] This document provides detailed protocols for the preparation, storage,

and handling of A-205 (AG-205) stock solutions for in vitro and in vivo research applications.

Quantitative Data Summary
For ease of reference and accurate preparation of experimental concentrations, the key

physicochemical properties of A-205 (AG-205) are summarized in the table below.
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Property Value Reference

Synonyms AG 205, AG205 [1]

Chemical Name

2-[1-(4-chlorophenyl)tetrazol-5-

yl]sulfanyl-1-(2,8-dimethyl-

3,4,4a,9b-tetrahydro-1H-

pyrido[4,3-b]indol-5-

yl)ethanone

[1]

Molecular Formula C22H23ClN6OS [1]

Molecular Weight 454.98 g/mol [1]

CAS Number 442656-02-2 [1]

Appearance Solid [1]

Purity ≥97%

Solubility (in vitro) Soluble to 50 mM in DMSO

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[1]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of A-205 (AG-205) in

dimethyl sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

A-205 (AG-205) powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber glass vial or a clear vial wrapped in aluminum foil
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Vortex mixer

Calibrated analytical balance

Pipettes and sterile, nuclease-free pipette tips

Procedure:

Equilibration: Allow the vial of A-205 (AG-205) powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of A-205 (AG-205) powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.55 mg of A-205 (AG-205) (Molecular Weight = 454.98 g/mol ).

Dissolution: Add the weighed A-205 (AG-205) powder to the sterile vial. Add the appropriate

volume of DMSO. For 4.55 mg, add 1 mL of DMSO to achieve a 10 mM concentration.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) may assist in dissolution, but

avoid excessive heat.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.[1]

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be diluted to the final working

concentration in the appropriate cell culture medium.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.[3]

Perform serial dilutions to achieve low micromolar or nanomolar working concentrations

accurately.
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Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the A-205 (AG-205) stock solution.
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Caption: Workflow for A-205 Stock Solution Preparation and Use.
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Signaling Pathway
This diagram depicts a simplified signaling pathway modulated by A-205 (AG-205).
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Caption: A-205 (AG-205) inhibits PGRMC1, modulating downstream pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of A-205
(AG-205) Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1598307#how-to-prepare-a-205-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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